2-phenyl-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene)acetohydrazide

• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 2-phenyl-N-[(Z)-(4,7,7-trimethyl-3-bicyclo[2.2.1]heptanylidene)amino]acetamide
• InChI: InChI=1S/C18H24N2O/c1-17(2)14-9-10-18(17,3)15(12-14)19-20-16(21)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,20,21)/b19-15-
• InChI Key: SROCZDHTWXKAGL-CYVLTUHYSA-N
• Isomeric SMILES: CC1(C2CCC1(/C(=N\NC(=O)CC3=CC=CC=C3)/C2)C)C
• SMILES: CC1(C2CCC1(C(=NNC(=O)CC3=CC=CC=C3)C2)C)C

Description

2-phenyl-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene)acetohydrazide, also known as TTA-1, is a chemical compound that has been widely studied for its potential therapeutic applications. TTA-1 is a derivative of hydrazide and has been shown to have strong anti-inflammatory and anti-tumor properties.

Mechanism of Action

The mechanism of action of 2-phenyl-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene)acetohydrazide involves the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammation and immune response. This compound inhibits the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to the suppression of pro-inflammatory cytokines and chemokines, resulting in reduced inflammation.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to reduce inflammation and oxidative stress in various disease models. Additionally, this compound has been shown to have anti-aging properties by promoting autophagy and reducing cellular senescence.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-phenyl-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene)acetohydrazide is its strong anti-inflammatory and anti-tumor properties. It has been shown to be effective in reducing inflammation and inhibiting the growth of cancer cells in various disease models. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

For the study of 2-phenyl-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene)acetohydrazide include its potential use as an anti-aging agent and in the treatment of inflammatory bowel disease, as well as further studies to determine the optimal dosage and administration route in vivo.

Synthesis Methods

The synthesis of 2-phenyl-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene)acetohydrazide involves the reaction between 2-phenylacetic acid and 1,7,7-trimethylbicyclo[2.2.1]hept-2-ene-5-carboxylic acid hydrazide. The reaction is carried out in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) in a solvent such as dimethylformamide (DMF). The reaction mixture is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

2-phenyl-N'-(1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene)acetohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to have strong anti-inflammatory and anti-tumor properties. This compound has been evaluated for its potential use in the treatment of various diseases, including cancer, rheumatoid arthritis, and inflammatory bowel disease. It has also been studied for its potential use as an anti-aging agent.